Cas no 1111638-52-8 (2-[2-(Methylthio)pyrimidin-4-yl]-1-[1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-5-yl]ethanone)
2-[2-(Methylthio)pyrimidin-4-yl]-1-[1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-5-yl]ethanone Chemical and Physical Properties
Names and Identifiers
-
- 2-[2-(Methylthio)pyrimidin-4-yl]-1-[1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-5-yl]ethanone
- 2-(2-(Methylthio)pyrimidin-4-yl)-1-(1-(phenylsulfonyl)-1H-indol-5-yl)ethanone
- DTXSID00704859
- DA-18124
- 1-[1-(Benzenesulfonyl)-1H-pyrrolo[2,3-b]pyridin-5-yl]-2-[2-(methylsulfanyl)pyrimidin-4-yl]ethan-1-one
- 1-[1-(benzenesulfonyl)pyrrolo[2,3-b]pyridin-5-yl]-2-(2-methylsulfanylpyrimidin-4-yl)ethanone
- SCHEMBL2966584
- 1111638-52-8
- W-60388
-
- Inchi: 1S/C20H16N4O3S2/c1-28-20-21-9-7-16(23-20)12-18(25)15-11-14-8-10-24(19(14)22-13-15)29(26,27)17-5-3-2-4-6-17/h2-11,13H,12H2,1H3
- InChI Key: KVBACKCTXNHJCL-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(N1C=CC2=CC(C(CC3C=CN=C(N=3)SC)=O)=CN=C12)(=O)=O
Computed Properties
- Exact Mass: 424.06658
- Monoisotopic Mass: 424.066
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 678
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 129A^2
- XLogP3: 2.9
Experimental Properties
- Density: 1.43
- PSA: 94.81
- LogP: 4.29140
2-[2-(Methylthio)pyrimidin-4-yl]-1-[1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-5-yl]ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1581135-1g |
2-(2-(Methylthio)pyrimidin-4-yl)-1-(1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-5-yl)ethan-1-one |
1111638-52-8 | 98% | 1g |
¥9458 | 2023-04-17 |
2-[2-(Methylthio)pyrimidin-4-yl]-1-[1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-5-yl]ethanone Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
Additional information on 2-[2-(Methylthio)pyrimidin-4-yl]-1-[1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-5-yl]ethanone
Introduction to 2-[2-(Methylthio)pyrimidin-4-yl]-1-[1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-5-yl]ethanone (CAS No. 1111638-52-8)
2-[2-(Methylthio)pyrimidin-4-yl]-1-[1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-5-yl]ethanone (CAS No. 1111638-52-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features, making it a promising candidate for further exploration in drug discovery and development. The presence of multiple functional groups, including a methylthio substituent on the pyrimidine ring and a phenylsulfonyl group on the pyrrolo[2,3-b]pyridine core, contributes to its complex chemical profile and potential biological activity.
The molecular structure of this compound is characterized by a chalcone-like moiety, which is formed by the condensation of an acetyl group with the pyrrolo[2,3-b]pyridine scaffold. This structural motif is known to be prevalent in many bioactive molecules, often contributing to their binding affinity and interaction with biological targets. The methylthio group (–SCH₃) on the pyrimidine ring introduces a sulfur atom into the molecule, which can participate in various non-covalent interactions such as hydrogen bonding and π-stacking. These interactions are crucial for modulating the compound's binding properties and may play a role in its pharmacological effects.
The phenylsulfonyl group (–SO₂C₆H₅) attached to the pyrrolo[2,3-b]pyridine ring adds another layer of complexity to the molecule. This group is commonly found in pharmacologically active compounds due to its ability to enhance solubility, improve metabolic stability, and facilitate interactions with biological targets. The sulfonyl group can form hydrogen bonds with polar residues in proteins, thereby influencing the compound's binding affinity and selectivity. Additionally, the phenyl ring can engage in π-stacking interactions with aromatic residues in biological macromolecules, further modulating the compound's binding properties.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the potential biological activity of this compound. Studies using virtual screening and docking simulations have suggested that 2-[2-(Methylthio)pyrimidin-4-yl]-1-[1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-5-yl]ethanone may interact with various enzymes and receptors involved in critical biological pathways. For instance, preliminary docking studies have indicated that this compound could bind to enzymes such as kinases and proteases, which are often implicated in diseases such as cancer and inflammation.
The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the methylthio group typically involves thiolation reactions, where a thiol source is reacted with an appropriate electrophile under controlled conditions. The subsequent attachment of the phenylsulfonyl group often requires sulfonylation reactions, which can be performed using various sulfonylating agents such as phenylsulfonyl chloride or phenolsulfonic acid derivatives. The final step involves condensation reactions between the acetyl group and the pyrrolo[2,3-b]pyridine scaffold, which are typically carried out under acidic or basic conditions.
One of the most compelling aspects of this compound is its potential therapeutic applications. Preclinical studies have suggested that molecules with similar structural features may exhibit anti-inflammatory, antiviral, and anticancer properties. The unique combination of functional groups in 2-[2-(Methylthio)pyrimidin-4-yl]-1-[1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-5-yl]ethanone makes it an attractive candidate for further investigation in these areas. For example, its ability to interact with kinases could make it useful in developing treatments for cancers driven by aberrant kinase activity.
The pharmacokinetic properties of this compound are also an important consideration for its potential therapeutic use. Factors such as solubility, stability, and metabolic clearance rate can significantly impact its bioavailability and efficacy. Computational models have been used to predict these properties based on the compound's structure, providing valuable insights into its behavior within biological systems. Additionally, experimental studies are being conducted to validate these predictions and provide more accurate data on its pharmacokinetic profile.
Future research directions for 2-[2-(Methylthio)pyrimidin-4-yl]-1-[1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-5-yl]ethanone include exploring its mechanism of action in detail and conducting more extensive preclinical studies to assess its safety and efficacy. Advances in techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will be instrumental in elucidating its interaction with biological targets at an atomic level. These structural insights will be crucial for designing analogs with improved potency and selectivity.
The development of new drugs is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The study of compounds like 2-[2-(Methylthio)pyrimidin-4-yl]-1-[1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-5-yl]ethanone exemplifies how fundamental research can lead to novel therapeutic strategies. By understanding the structural features that contribute to their biological activity, researchers can design molecules that are better suited to meet the unmet medical needs of patients worldwide.
In conclusion,2-[2-(Methylthio)pyrimidin-4-yl]-1-[1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-5-yl]ethanone (CAS No. 1111638-52-8) represents a significant advancement in pharmaceutical chemistry due to its complex structure and potential therapeutic applications. Further research is warranted to fully explore its biological activity and develop new treatments for various diseases. As our understanding of molecular interactions continues to grow,compounds like this one will play an increasingly important role in drug discovery and development.
1111638-52-8 (2-[2-(Methylthio)pyrimidin-4-yl]-1-[1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-5-yl]ethanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)